Cas no 1093403-69-0 (N-(1-Cyclopropylethyl)cyclopropanamine hydrochloride)

• Product Name: N-(1-Cyclopropylethyl)cyclopropanamine hydrochloride
• CAS No: 1093403-69-0
• MF: C₈H₁₆ClN
• MW: 161.672341346741
• MDL: MFCD09971420
• CID: 4777614
• Update Time: 2025-07-19

N-(1-Cyclopropylethyl)cyclopropanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopropylethyl)cyclopropanamine hydrochloride
• NE58820
• N-(1-cyclopropylethyl)cyclopropanamine;hydrochloride
• N-(1-Cyclopropylethyl)cyclopropanamine hydrochloride

• MDL： MFCD09971420
• Inchi： 1S/C8H15N.ClH/c1-6(7-2-3-7)9-8-4-5-8;/h6-9H,2-5H2,1H3;1H
• InChI Key： UBTJECKPRHJYRL-UHFFFAOYSA-N
• SMILES： Cl.N(C1CC1)C(C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 103
• Topological Polar Surface Area: 12

Additional information on N-(1-Cyclopropylethyl)cyclopropanamine hydrochloride

N-(1-Cyclopropylethyl)cyclopropanamine Hydrochloride: An Overview of CAS No. 1093403-69-0

N-(1-Cyclopropylethyl)cyclopropanamine hydrochloride (CAS No. 1093403-69-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as CPECH, is a derivative of cyclopropanamine and exhibits unique pharmacological properties that make it a valuable candidate for various therapeutic applications.

The molecular structure of N-(1-Cyclopropylethyl)cyclopropanamine hydrochloride consists of a cyclopropane ring substituted with an ethyl group and a cyclopropylamine moiety, forming a hydrochloride salt. This specific arrangement of functional groups imparts the compound with distinct chemical and biological characteristics, which have been extensively studied in recent years.

In terms of its physical properties, N-(1-Cyclopropylethyl)cyclopropanamine hydrochloride is a white crystalline solid with a melting point ranging from 155 to 157°C. It is highly soluble in water and organic solvents such as methanol and ethanol, making it suitable for various pharmaceutical formulations. The compound's high solubility and stability are advantageous for its use in both preclinical and clinical settings.

Recent research has focused on the pharmacological activities of N-(1-Cyclopropylethyl)cyclopropanamine hydrochloride. Studies have shown that this compound exhibits potent activity as an antagonist of the serotonin 5-HT_2A receptor, which is implicated in various neuropsychiatric disorders such as schizophrenia, depression, and anxiety. The selective antagonism of this receptor has led to its evaluation as a potential therapeutic agent for these conditions.

In addition to its activity at the 5-HT_2A receptor, N-(1-Cyclopropylethyl)cyclopropanamine hydrochloride has also been investigated for its potential as an analgesic. Preclinical studies have demonstrated that the compound possesses significant analgesic effects, particularly in models of neuropathic pain. These findings suggest that CPECH could be developed into a novel pain management therapy, offering an alternative to existing treatments with fewer side effects.

The safety profile of N-(1-Cyclopropylethyl)cyclopropanamine hydrochloride has been evaluated in several preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These results are promising and support further clinical development.

Clinical trials are currently underway to assess the efficacy and safety of N-(1-Cyclopropylethyl)cyclopropanamine hydrochloride in human subjects. Early-phase trials have reported promising results, with the compound demonstrating good pharmacokinetic properties and a favorable safety profile. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in larger patient populations.

Beyond its direct therapeutic applications, N-(1-Cyclopropylethyl)cyclopropanamine hydrochloride has also been used as a tool compound in basic research to investigate the role of the 5-HT_2A receptor in various physiological processes. Its high selectivity and potency make it an invaluable tool for understanding receptor function and identifying new targets for drug development.

In conclusion, N-(1-Cyclopropylethyl)cyclopropanamine hydrochloride (CAS No. 1093403-69-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacological properties, and promising safety profile make it an attractive candidate for further development into novel therapeutic agents for neuropsychiatric disorders and pain management.